Cas no 1228665-75-5 (4-Chloro-5-fluoro-1-(phenylsulfonyl)-1h-pyrrolo-2,3-bpyridine)

4-Chloro-5-fluoro-1-(phenylsulfonyl)-1h-pyrrolo-2,3-bpyridine structure
1228665-75-5 structure
Product Name:4-Chloro-5-fluoro-1-(phenylsulfonyl)-1h-pyrrolo-2,3-bpyridine
CAS No:1228665-75-5
MF:C13H8ClFN2O2S
MW:310.731224060059
CID:1068854
PubChem ID:329772067
Update Time:2025-04-20

4-Chloro-5-fluoro-1-(phenylsulfonyl)-1h-pyrrolo-2,3-bpyridine Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-5-fluoro-1-(phenylsulfonyl)-1H-pyrrolo-[2,3-b]pyridine
    • 1-(benzenesulfonyl)-4-chloro-5-fluoropyrrolo[2,3-b]pyridine
    • 1-(Benzenesulfonyl)-4-chloro-5-fluoro-1H-pyrrolo[2,3-b]pyridine
    • CS-0338489
    • MFCD16628258
    • DTXSID70678432
    • AKOS015850086
    • DB-099889
    • 1228665-75-5
    • QSUVWTPAECZSPS-UHFFFAOYSA-N
    • 4-Chloro-5-fluoro-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine
    • 4-Chloro-5-fluoro-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine, AldrichCPR
    • SCHEMBL16041786
    • 4-Chloro-5-fluoro-1-(phenylsulfonyl)-1h-pyrrolo-2,3-bpyridine
    • MDL： MFCD16628258
    • Inchi： 1S/C13H8ClFN2O2S/c14-12-10-6-7-17(13(10)16-8-11(12)15)20(18,19)9-4-2-1-3-5-9/h1-8H
    • InChI Key： QSUVWTPAECZSPS-UHFFFAOYSA-N
    • SMILES： ClC1C(=CN=C2C=1C=CN2S(C1C=CC=CC=1)(=O)=O)F

Computed Properties

  • Exact Mass: 309.99800
  • Monoisotopic Mass: 309.9979045g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 450
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 60.3Ų

Experimental Properties

  • PSA: 60.34000
  • LogP: 4.14660

4-Chloro-5-fluoro-1-(phenylsulfonyl)-1h-pyrrolo-2,3-bpyridine Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22
  • Hazardous Material Identification： Xn

4-Chloro-5-fluoro-1-(phenylsulfonyl)-1h-pyrrolo-2,3-bpyridine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Chloro-5-fluoro-1-(phenylsulfonyl)-1h-pyrrolo-2,3-bpyridine Pricemore >>

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